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Compound of Interest

Compound Name: Arsenic pentafluoride

Cat. No.: B1217895 Get Quote

Arsenic pentafluoride (AsF₅) is a colorless, highly toxic, and corrosive gas with a pungent

odor.[1][2][3] It is a strong oxidizing agent and reacts violently with water and moist air,

producing toxic and corrosive fumes of hydrogen fluoride and arsenic pentoxide.[4][5]

Hazards & Toxicity

Arsenic pentafluoride is classified as a carcinogen in humans, with evidence linking arsenic

compounds to skin, liver, and lung cancer.[4] There may be no safe level of exposure to a

carcinogen, so all contact should be minimized.[4]

Inhalation: Fatal if inhaled.[6] Short-term exposure can cause severe irritation to the nose

and throat, coughing, wheezing, chest pain, and difficulty breathing.[4] High exposure can

lead to weakness, headache, nausea, lung congestion, nerve damage, and death.[4]

Skin Contact: Causes severe skin irritation and chemical burns.[4][7] Contact with the

liquefied gas can cause frostbite.

Eye Contact: Can cause severe irritation and burns.[4]

Systemic Effects: Arsenic compounds are systemic toxins that can damage the liver, blood

cells, and nervous system.[3][4][8]

Handling and Storage
Proper handling and storage are critical to prevent exposure and accidents.
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Training: Personnel must be thoroughly trained on the hazards and proper handling

procedures before working with Arsenic Pentafluoride.[4]

Ventilation: Work should be conducted in a well-ventilated area, preferably within a sealed

and purged system or a chemical fume hood.[9][10]

Storage: Cylinders should be stored upright in a cool, dry, well-ventilated area of non-

combustible construction, away from direct sunlight and incompatible materials like water,

strong acids, and combustibles.[4][9]

Personal Protective Equipment (PPE): Appropriate PPE is mandatory. This includes

chemical-resistant gloves and clothing, splash-resistant safety goggles with a faceshield, and

respiratory protection.[9] A NIOSH-approved full-facepiece respirator is often required.[4]

First Aid and Emergency Procedures
In case of exposure, immediate action is crucial.
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Exposure Route First Aid Measures

Inhalation

Immediately move the person to fresh air. If

breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

[4][11]

Skin Contact

Immediately flush the affected area with large

amounts of water while removing contaminated

clothing. For potential hydrogen fluoride burns,

apply a 2.5% calcium gluconate gel. Seek

immediate medical assistance.[4]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 30 minutes, lifting the upper

and lower eyelids. Remove contact lenses if

present. Seek immediate medical attention.[4][9]

Spill or Leak

Evacuate the area immediately. Stop the flow of

gas if it can be done without risk. Ventilate the

area to disperse the gas. Leaking cylinders

should be moved to a safe, open-air location.[4]

This information is for educational purposes only and is not a substitute for professional safety

training and adherence to all applicable safety regulations and material safety data sheets

(MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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